Cas no 199292-77-8 (5-methyl-2-piperidin-4-yl-1,3-benzoxazole)

• Product Name: 5-methyl-2-piperidin-4-yl-1,3-benzoxazole
• CAS No: 199292-77-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD09701640
• CID: 1072146
• PubChem ID: 22028512
• Update Time: 2025-04-20

5-methyl-2-piperidin-4-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(piperidin-4-yl)benzo[d]oxazole
• 5-Methyl-2-piperidin-4-yl-1,3-benzoxazole
• 5-METHYL-2-(4-PIPERIDYL)-1,3-BENZOXAZOLE
• E72029
• WS-02072
• A911301
• OABOEOOTJDSLKD-UHFFFAOYSA-N
• CS-0215276
• MFCD09701640
• 199292-77-8
• EN300-231521
• SCHEMBL2708939
• 5-methyl-2-(piperidin-4-yl)-1,3-benzoxazole
• 2-(4-piperidyl)-5-methylbenzoxazole
• DB-359056
• STK502691
• AKOS000321274
• ALBB-003781
• 5-methyl-2-piperidin-4-yl-1,3-benzoxazole

• MDL： MFCD09701640
• Inchi： 1S/C13H16N2O/c1-9-2-3-12-11(8-9)15-13(16-12)10-4-6-14-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： OABOEOOTJDSLKD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Boiling Point: 349.4±35.0°C

5-methyl-2-piperidin-4-yl-1,3-benzoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C